Cas no 1089-92-5 (7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI))

7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI) structure
1089-92-5 structure
Product Name:7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI)
CAS No:1089-92-5
MF:C10H14N6O4
MW:282.255960941315
CID:181538
PubChem ID:118984353
Update Time:2025-04-19

7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 7H-Purine-2,8-diamine,7-ribofuranosyl- (9CI)
    • 1089-92-5
    • 7-Ribofuranosyl-7H-purine-2,8-diamine
    • 7H-Purine-2,8-diamine, 7-ribofuranosyl-
    • Inchi: 1S/C10H14N6O4/c11-9-13-1-3-7(14-9)15-10(12)16(3)8-6(19)5(18)4(2-17)20-8/h1,4-6,8,17-19H,2H2,(H4,11,12,13,14,15)/t4-,5-,6-,8-/m1/s1
    • InChI Key: QWYMPTSCUFKJML-UAKXSSHOSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N)=NC2C1=CN=C(N)N=2)O)O

Computed Properties

  • Exact Mass: 282.10782
  • Monoisotopic Mass: 282.10765295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • PSA: 165.56
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